3-bromo-N-(3-cyanopyrimido[1,2-a]benzimidazol-2-yl)benzamide

• Molecular Formula: C18H10BrN5O
• Molecular Weight: 392.2 g/mol
• IUPAC Name: 3-bromo-N-(3-cyanopyrimido[1,2-a]benzimidazol-2-yl)benzamide
• InChI: InChI=1S/C18H10BrN5O/c19-13-5-3-4-11(8-13)17(25)22-16-12(9-20)10-24-15-7-2-1-6-14(15)21-18(24)23-16/h1-8,10H,(H,21,22,23,25)
• InChI Key: BZRLSHLJCOUMKR-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)N=C3N2C=C(C(=N3)NC(=O)C4=CC(=CC=C4)Br)C#N

Description

3-bromo-N-(3-cyanopyrimido[1,2-a]benzimidazol-2-yl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a type of benzamide that has a pyrimido-benzimidazole ring system.

Scientific Research Applications

3-bromo-N-(3-cyanopyrimido[1,2-a]benzimidazol-2-yl)benzamide has been found to have potential applications in various scientific research fields. It has been studied for its anticancer properties and has been found to inhibit the growth of cancer cells in vitro. The compound has also been studied for its antiviral properties and has been found to inhibit the replication of the hepatitis C virus. Additionally, the compound has been studied for its anti-inflammatory properties and has been found to reduce inflammation in animal models.

Mechanism of Action

The mechanism of action of 3-bromo-N-(3-cyanopyrimido[1,2-a]benzimidazol-2-yl)benzamide is not fully understood. However, it has been suggested that the compound inhibits the activity of certain enzymes that are involved in cancer cell growth, viral replication, and inflammation. The compound may also interact with specific receptors or signaling pathways in cells, leading to its biological effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-bromo-N-(3-cyanopyrimido[1,2-a]benzimidazol-2-yl)benzamide have been studied extensively. The compound has been found to induce cell cycle arrest and apoptosis in cancer cells, leading to their death. It has also been found to inhibit the replication of the hepatitis C virus by targeting specific viral enzymes. Additionally, the compound has been found to reduce inflammation in animal models by inhibiting the production of certain inflammatory molecules.

Advantages and Limitations for Lab Experiments

One advantage of using 3-bromo-N-(3-cyanopyrimido[1,2-a]benzimidazol-2-yl)benzamide in lab experiments is its potential to inhibit the growth of cancer cells and viruses. This makes it a promising candidate for the development of new anticancer and antiviral drugs. However, one limitation of using this compound is its potential toxicity, which may limit its use in vivo.

Future Directions

There are several future directions for research on 3-bromo-N-(3-cyanopyrimido[1,2-a]benzimidazol-2-yl)benzamide. One potential direction is the development of new anticancer and antiviral drugs based on this compound. Another direction is the study of the compound's mechanism of action and its interactions with specific receptors or signaling pathways. Additionally, the compound's potential toxicity and pharmacokinetics need to be studied further to determine its suitability for use in vivo.

Synthesis Methods

The synthesis of 3-bromo-N-(3-cyanopyrimido[1,2-a]benzimidazol-2-yl)benzamide involves the reaction of 3-cyanopyrimido[1,2-a]benzimidazole with 3-bromobenzoyl chloride in the presence of a base such as triethylamine. The reaction takes place in an organic solvent such as dichloromethane, and the product is obtained by purification using column chromatography.